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Abstract
Ferric hypophosphite, also known as iron(III) hypophosphite, is an inorganic compound with

the chemical formula Fe(H₂PO₂)₃. This technical guide provides a comprehensive overview of

its chemical identity, properties, and applications, with a focus on information relevant to

research and development. While the precise crystal structure remains unelucidated in publicly

available literature, this document synthesizes the current understanding of its molecular

composition and characteristics.

Chemical Identity and Formula
Ferric hypophosphite is the iron(III) salt of hypophosphorous acid. The chemical formula is

Fe(H₂PO₂)₃.[1] It is also known by several synonyms, including iron(III) tris(phosphinate) and

triphosphinic acid iron(III) salt. The compound is registered under the CAS number 7783-84-8.

The molecular formula indicates that one iron atom in the +3 oxidation state is ionically bonded

to three hypophosphite anions (H₂PO₂⁻).
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Ferric hypophosphite is typically a white to grayish-white, odorless, and tasteless powder.[1]

It is slightly soluble in cold water and more soluble in boiling water.[1][2] Key physicochemical

data are summarized in Table 1.

Table 1: Physicochemical Properties of Ferric Hypophosphite

Property Value Reference(s)

Chemical Formula Fe(H₂PO₂)₃ [1]

Molecular Weight 250.81 g/mol [2][3]

Appearance White or grayish-white powder [1][2]

Odor Odorless [3]

Taste Tasteless [2]

Solubility in Cold Water Slightly soluble (1 part in 2300) [2]

Solubility in Boiling Water More soluble (1 part in 1200) [2]

pH (in solution) 3.0 to 5.0 [3]

Flash Point Not applicable [3]

Chemical Structure
A definitive crystal structure of ferric hypophosphite is not readily available in scientific

literature. This suggests that the compound may exist in an amorphous state or that its

crystalline form has not been fully characterized.

The hypophosphite anion (H₂PO₂⁻) possesses a tetrahedral geometry with the phosphorus

atom at the center. Two hydrogen atoms and two oxygen atoms are bonded to the phosphorus.

In the ferric hypophosphite salt, the ferric ion (Fe³⁺) is coordinated to the oxygen atoms of the

three hypophosphite anions. The exact coordination geometry around the iron center in the

solid state is not confirmed.
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Caption: A 2D representation of the ionic bonding in ferric hypophosphite.

Experimental Protocols
General Synthesis of Metal Hypophosphites
While a specific, detailed protocol for the synthesis of ferric hypophosphite is not readily

available, a general approach for the preparation of metal hypophosphites involves the reaction

of a soluble metal salt with a hypophosphite salt, or the reaction of a metal oxide with

hypophosphorous acid.
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One potential, though unverified, method could be the reaction of a soluble iron(III) salt, such

as ferric chloride (FeCl₃) or ferric nitrate (Fe(NO₃)₃), with a soluble hypophosphite salt, such as

sodium hypophosphite (NaH₂PO₂), in an aqueous solution. The resulting ferric
hypophosphite would precipitate out of solution due to its low solubility and could be collected

by filtration, washed, and dried.

Another approach described for the synthesis of other metal phosphates involves the reaction

of a metal oxide (e.g., Fe₂O₃) with a surplus of a hypophosphite salt (e.g., NH₄H₂PO₂) in a

melt, followed by washing to yield the pure product.[4]

Characterization Techniques
The characterization of ferric hypophosphite would likely involve standard analytical

techniques used for inorganic compounds:

X-ray Diffraction (XRD): To determine the crystallinity of the sample. An amorphous solid

would produce a broad, diffuse scattering pattern, whereas a crystalline solid would exhibit

sharp Bragg diffraction peaks.

Infrared (IR) Spectroscopy: To identify the characteristic vibrational modes of the

hypophosphite anion, such as the P-H and P-O stretching and bending frequencies.

Thermogravimetric Analysis (TGA): To study the thermal stability and decomposition profile

of the compound.

Inductively Coupled Plasma (ICP) Spectroscopy: To determine the elemental composition

and confirm the iron and phosphorus content.

Applications
Ferric hypophosphite has several reported applications across various industries:

Pharmaceuticals: Historically used as a dietary supplement for phosphorus.[2][5] It has also

been used in the formulation of oral supplements, often in combination with other vitamins

and minerals.[3]
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Food Industry: Utilized in the fortification of foods such as cereals, bread, and infant formulas

to provide a source of iron.[3]

Water Treatment: Employed to remove excess phosphate from wastewater, thereby helping

to prevent eutrophication.[1]

Chemical Industry: Used as a reducing agent in various chemical reactions.[1]

Safety and Handling
According to the available Safety Data Sheet (SDS), ferric hypophosphite is not classified as

a hazardous substance under the 2012 OSHA Hazard Communication Standard.[6][7]

However, standard laboratory safety precautions should be observed. It is important to avoid

dust formation and contact with skin, eyes, and clothing.[6] A notable hazard is the potential for

explosion if triturated or heated with nitrates, chlorates, or other oxidizing agents.[5]

Table 2: Safety and Handling Information

Aspect Recommendation Reference(s)

Personal Protective Equipment
Safety glasses, gloves, lab

coat
[6]

Handling

Avoid dust formation. Avoid

contact with skin, eyes, or

clothing.

[6]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.

[6]

Incompatibilities
Strong oxidizing agents

(nitrates, chlorates)
[5]

Logical Relationships and Workflow
The following diagram illustrates the logical flow from the synthesis precursors to the final

product and its characterization and applications.
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Caption: Workflow from synthesis to applications of ferric hypophosphite.

Conclusion
Ferric hypophosphite is a well-defined chemical entity with the formula Fe(H₂PO₂)₃. While its

physicochemical properties and applications are documented, a detailed understanding of its

solid-state structure is currently lacking in the public domain. Further research, particularly

crystallographic studies, would be beneficial to fully elucidate its structural characteristics and

potentially unlock new applications. For professionals in drug development and research, the
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established use of ferric hypophosphite as a nutritional supplement and its favorable safety

profile make it a compound of continued interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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